Cas no 63820-73-5 (methyl 5-methoxy-2-methyl-pyridine-3-carboxylate)

• Product Name: methyl 5-methoxy-2-methyl-pyridine-3-carboxylate
• CAS No: 63820-73-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD22418418
• CID: 1668199
• PubChem ID: 12356206
• Update Time: 2025-06-28

methyl 5-methoxy-2-methyl-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-methoxy-2-methyl-, methyl ester
• methyl 5-methoxy-2-methyl-pyridine-3-carboxylate
• SB53325
• AS-79243
• DTXSID001244532
• P19581
• methyl 5-methoxy-2-methylpyridine-3-carboxylate
• 63820-73-5
• Methyl 5-methoxy-2-methylnicotinate
• Methyl 5-methoxy-2-methyl-3-pyridinecarboxylate
• CS-0183577
• Methyl5-methoxy-2-methylnicotinate

• MDL： MFCD22418418
• Inchi： 1S/C9H11NO3/c1-6-8(9(11)13-3)4-7(12-2)5-10-6/h4-5H,1-3H3
• InChI Key： GDWODRIHINUYKJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C(C(=O)OC)=C1

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-methoxy-2-methyl-pyridine-3-carboxylate

Methyl 5-Methoxy-2-Methyl-Pyridine-3-Carboxylate (CAS No. 63820-73-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 5-methoxy-2-methyl-pyridine-3-carboxylate (CAS No. 63820-73-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 5-methoxy-2-methylpyridine-3-carboxylate, is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and a methyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of methyl 5-methoxy-2-methyl-pyridine-3-carboxylate is C10H11NO3, and its molecular weight is approximately 193.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an ideal candidate for various synthetic and analytical applications.

One of the key areas of interest for methyl 5-methoxy-2-methyl-pyridine-3-carboxylate is its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several derivatives of methyl 5-methoxy-2-methyl-pyridine-3-carboxylate with potent anti-inflammatory and analgesic properties. These derivatives showed significant efficacy in preclinical models of inflammation and pain, suggesting their potential for further development as therapeutic agents.

In addition to its pharmaceutical applications, methyl 5-methoxy-2-methyl-pyridine-3-carboxylate has been explored for its use in agrochemicals. A study published in the Pest Management Science journal in 2020 investigated the insecticidal activity of this compound against various agricultural pests. The results indicated that methyl 5-methoxy-2-methyl-pyridine-3-carboxylate exhibited moderate to high toxicity against several insect species, making it a promising candidate for the development of new insecticides.

The chemical stability and reactivity of methyl 5-methoxy-2-methyl-pyridine-3-carboxylate have also been extensively studied. Research has shown that this compound is stable under normal laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For example, it can be readily esterified or hydrolyzed under acidic or basic conditions, which can be useful for synthesizing different derivatives with tailored properties.

From a safety perspective, methyl 5-methoxy-2-methyl-pyridine-3-carboxylate is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, methyl 5-methoxy-2-methyl-pyridine-3-carboxylate (CAS No. 63820-73-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and chemical properties make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.